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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetracosyl acrylate (C27H52O2), a long-chain acrylate ester, is a chemical compound utilized

in various research and development applications. Given its chemical nature as an acrylate, a

thorough understanding of its potential health and safety hazards is paramount for personnel

handling this substance. This technical guide provides a comprehensive overview of the

available data on the safe handling of Tetracosyl acrylate, drawing upon information from

structurally similar long-chain acrylates to address data gaps. All personnel should be

thoroughly trained on the procedures outlined in this document and have access to the

appropriate personal protective equipment (PPE) and emergency response resources.

Physicochemical Properties
Understanding the physicochemical properties of Tetracosyl acrylate is fundamental to its

safe handling and storage. The following table summarizes the key properties.
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Property Value Reference

CAS Number 50698-54-9 [1]

Molecular Formula C27H52O2 [1]

Molecular Weight 408.70 g/mol [1]

Appearance

Data not available; likely a

solid at room temperature

based on long alkyl chain

Boiling Point 481.8 °C at 760 mmHg [1]

Flash Point 190.3 °C [1]

Density 0.864 g/cm³ [1]

Solubility

Expected to have low solubility

in water due to its long

hydrophobic alkyl chain.

Toxicological Profile
Direct toxicological data for Tetracosyl acrylate is limited. Therefore, the toxicological profile is

inferred from data on other long-chain acrylate esters and the general properties of the acrylate

class. Acrylates are known to be skin and eye irritants, and some can be skin sensitizers.

Acute Toxicity
No specific acute toxicity data is available for Tetracosyl acrylate. For other long-chain

acrylates, acute toxicity is generally low.

Irritation and Sensitization
Acrylate esters are known to cause skin and eye irritation. Long-chain acrylates are generally

considered to be less irritating than their short-chain counterparts. However, due to the

presence of the acrylate group, Tetracosyl acrylate should be handled as a potential skin and

eye irritant.
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Some acrylates are also known to be skin sensitizers, meaning they can cause an allergic

reaction upon repeated contact.[2] The sensitizing potential of long-chain acrylates is not as

well-characterized as that of shorter-chain acrylates.

Genotoxicity and Carcinogenicity
Studies on lower alkyl acrylates have shown a lack of genotoxic activity in vivo.[3]

Carcinogenicity studies on some lower acrylates have indicated that tumors observed at the

point of contact are likely due to chronic irritation and are not considered relevant for human

cancer risk under normal handling conditions.[3] The International Agency for Research on

Cancer (IARC) has classified some lower acrylates as "possibly carcinogenic to humans"

(Group 2B).[4] There is no specific data on the genotoxicity or carcinogenicity of Tetracosyl
acrylate.

Occupational Exposure Limits
There are no specific occupational exposure limits (OELs) established for Tetracosyl acrylate.

However, OELs for other acrylates can provide guidance for maintaining a safe working

environment.

Substance Limit Organization

Ethyl Acrylate TLV-TWA: 5 ppm ACGIH[1]

PEL-TWA: 25 ppm OSHA[5]

Methyl Acrylate TLV-TWA: 2 ppm (Skin, DSEN) ACGIH[6]

PEL-TWA: 10 ppm OSHA[7]

Hydroxypropyl Acrylate TLV-TWA: 0.5 ppm ACGIH[8]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

Skin: Skin absorption is a potential route of exposure; DSEN: Dermal Sensitizer.

Given the lack of specific data for Tetracosyl acrylate, it is prudent to handle it with

engineering controls and work practices that minimize exposure to the lowest feasible level.
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Health and Safety Handling Procedures
Engineering Controls

Ventilation: Work with Tetracosyl acrylate should be conducted in a well-ventilated area,

preferably in a chemical fume hood, especially when heating or creating aerosols.

Containment: Use appropriate containment measures to prevent the release of dust or

vapors into the work environment.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber) and a lab coat.

Change gloves immediately if they become contaminated.

Respiratory Protection: If working outside of a fume hood or if there is a potential for

generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge

may be necessary.

Hygiene Practices
Wash hands thoroughly with soap and water after handling Tetracosyl acrylate and before

eating, drinking, or smoking.

Do not store or consume food and beverages in areas where chemicals are handled.

Remove contaminated clothing and wash it before reuse.

Storage
Store Tetracosyl acrylate in a tightly closed container in a cool, dry, and well-ventilated

area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
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Emergency Procedures
Spills

Minor Spills:

Alert others in the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert emergency response personnel.

Prevent entry into the spill area.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation develops or

persists.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one or two glasses of water to drink. Seek immediate medical attention.[9]
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Experimental Protocols for Safety Assessment
The following are summaries of standard OECD guidelines for assessing the toxicological

properties of chemicals like Tetracosyl acrylate.

OECD 439: In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method

Principle: This in vitro test uses a reconstructed human epidermis (RhE) model to assess the

potential of a chemical to cause skin irritation.

Methodology: A small amount of the test substance is applied topically to the surface of the

RhE tissue. After a defined exposure period, the cell viability of the tissue is measured,

typically using the MTT assay. A reduction in cell viability below a certain threshold indicates

that the substance is an irritant.

Data Interpretation:

Mean tissue viability > 50%: Non-irritant

Mean tissue viability ≤ 50%: Irritant

OECD 492: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method for Identifying
Chemicals Not Requiring Classification and Labelling
for Eye Irritation or Serious Eye Damage

Principle: This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE)

model to identify chemicals that do not cause serious eye damage or eye irritation.

Methodology: The test chemical is applied to the surface of the RhCE tissue. After the

exposure period, tissue viability is determined using a quantitative assay (e.g., MTT).

Data Interpretation:

Mean tissue viability > 50%: Non-irritant (No Category)
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Mean tissue viability ≤ 50%: Requires further testing to determine the specific irritation

category.

OECD 442D: In Vitro Skin Sensitisation: ARE-Nrf2
Luciferase Test Method

Principle: This assay assesses the potential of a chemical to induce skin sensitization by

measuring the activation of the Keap1-Nrf2 antioxidant response element (ARE) pathway in

a keratinocyte cell line.

Methodology: A genetically modified human keratinocyte cell line containing a luciferase

reporter gene under the control of an ARE is exposed to the test chemical. An increase in

luciferase activity indicates activation of the Nrf2 pathway, which is a key event in the skin

sensitization process.

Data Interpretation: A substance is classified as a sensitizer if it induces a statistically

significant increase in luciferase activity above a certain threshold.

Signaling Pathways in Acrylate-Induced Skin Effects
Keap1-Nrf2 Signaling Pathway in Skin Sensitization
The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative and

electrophilic stress. Many chemical sensitizers, including some acrylates, are electrophiles that

can react with cysteine residues on the Keap1 protein. This modification disrupts the Keap1-

Nrf2 complex, leading to the stabilization and nuclear translocation of the transcription factor

Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter

region of various cytoprotective genes, leading to their transcription. This pathway is a key

initiating event in the adverse outcome pathway for skin sensitization.[10][11]
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Caption: Keap1-Nrf2 signaling pathway activation by electrophilic acrylates.

NF-κB Signaling Pathway in Skin Irritation
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.

Skin irritants can activate this pathway in keratinocytes, leading to the production of pro-

inflammatory cytokines and chemokines. In its inactive state, NF-κB is sequestered in the

cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by an irritant, the IκB kinase (IKK)

complex is activated, which then phosphorylates IκB proteins, targeting them for ubiquitination

and proteasomal degradation. This allows NF-κB to translocate to the nucleus and induce the

expression of inflammatory genes.[12][13]
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Caption: NF-κB signaling pathway activation by skin irritants.

Conclusion
While specific toxicological data for Tetracosyl acrylate is not readily available, a conservative

approach to handling is warranted based on the known hazards of the acrylate class of

compounds. This includes the use of appropriate engineering controls, personal protective

equipment, and adherence to strict hygiene practices. In the absence of specific data, it is

prudent to treat Tetracosyl acrylate as a potential skin and eye irritant and a potential skin

sensitizer. The experimental protocols and signaling pathway information provided in this guide

offer a framework for further safety assessment and a deeper understanding of the potential

biological effects of this compound. All personnel working with Tetracosyl acrylate must be

familiar with and adhere to the safety precautions outlined in this document to ensure a safe

working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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